Cas no 2229072-83-5 (4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol
• CAS No: 2229072-83-5
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5856647
• PubChem ID: 165666661
• Update Time: 2025-05-22

4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol
• 2229072-83-5
• 4-{[1-(aminomethyl)cyclopropyl]methyl}-5-bromo-2-methoxyphenol
• EN300-1924542

• Inchi： 1S/C12H16BrNO2/c1-16-11-4-8(9(13)5-10(11)15)6-12(7-14)2-3-12/h4-5,15H,2-3,6-7,14H2,1H3
• InChI Key： YKXIGPAVNYLDRA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC1(CN)CC1)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol

4-{1-(Aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol (CAS No 2229072-83-5): A Comprehensive Overview

The compound 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol, identified by the CAS registry number CAS No 2229072-83-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic compounds, characterized by its phenol ring substituted with a bromine atom, a methoxy group, and a cyclopropylmethylamine moiety. The structure of this compound is intriguing due to the combination of these functional groups, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of phenolic compounds in drug discovery and material science. The presence of the bromine atom at the 5-position of the phenol ring suggests potential for ortho/para-directing effects, which can influence the reactivity of the molecule in various chemical reactions. The methoxy group at the 2-position further enhances the electronic properties of the ring, making it more susceptible to nucleophilic substitution or electrophilic attack. This combination of substituents makes 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol a valuable precursor in organic synthesis.

The cyclopropylmethylamine group attached at the 4-position introduces additional complexity to the molecule. Cyclopropane rings are known for their unique strain and reactivity, which can be exploited in various synthetic transformations. The amine group within this substituent adds basicity and nucleophilicity, potentially enabling this compound to participate in reactions such as alkylation, acylation, or even catalytic processes. Recent research has demonstrated that such substituted cyclopropane derivatives can serve as intermediates in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

In terms of biological activity, 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol has shown promise in preliminary studies as a potential lead compound for drug development. Its phenolic nature suggests antioxidant properties, while the bromine and methoxy groups may contribute to anti-inflammatory or antimicrobial effects. Additionally, the cyclopropylmethylamine moiety could play a role in modulating enzyme activity or binding to specific receptors, making this compound a candidate for further pharmacological investigation.

From a synthetic perspective, the preparation of CAS No 2229072-83-5 involves multi-step organic synthesis techniques. The construction of the phenol ring with specific substituents requires careful planning to ensure regioselectivity and stereocontrol. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex molecules with high efficiency and purity. Moreover, green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact during the synthesis process.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure, conformational flexibility, and potential interactions with biological targets. These findings are crucial for guiding experimental work and optimizing synthetic routes. Furthermore, machine learning algorithms are being employed to predict the bioavailability and toxicity profiles of such compounds, aiding in their evaluation as drug candidates.

In conclusion, 4-{1-(aminomethyl)cyclopropylmethyl}-5-bromo-2-methoxyphenol (CAS No 2229072-83-5) is a versatile organic compound with diverse applications across chemistry and pharmacology. Its unique structure endows it with valuable chemical properties that make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.